Cas no 651058-97-8 (2-Chloro-5-(methoxycarbonyl)benzoic acid)

2-Chloro-5-(methoxycarbonyl)benzoic acid structure
651058-97-8 structure
Product Name:2-Chloro-5-(methoxycarbonyl)benzoic acid
CAS No:651058-97-8
MF:C9H7ClO4
MW:214.60248208046
MDL:MFCD22491082
CID:406884
PubChem ID:67215037
Update Time:2025-04-19

2-Chloro-5-(methoxycarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylic acid, 4-chloro-, 1-methyl ester
    • 2-chloro-5-(methoxycarbonyl)benzoic acid
    • 2-chloro-5-methoxycarbonylbenzoate
    • 2-chloro-5-(methoxycarbonyl)benzoic
    • 2-chloro-5-methoxycarbonylbenzoic acid
    • AK314219
    • Z2130643424
    • 2-Chloro-5-(methoxycarbonyl)benzoic acid
    • MDL： MFCD22491082
    • Inchi： 1S/C9H7ClO4/c1-14-9(13)5-2-3-7(10)6(4-5)8(11)12/h2-4H,1H3,(H,11,12)
    • InChI Key： YHXPAIMKXLFOOT-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(C(=O)OC)=CC=1C(=O)O

Computed Properties

  • Exact Mass: 212.99548
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 241
  • XLogP3: 2
  • Topological Polar Surface Area: 63.6

Experimental Properties

  • PSA: 66.43

2-Chloro-5-(methoxycarbonyl)benzoic acid Pricemore >>

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2-Chloro-5-(methoxycarbonyl)benzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:651058-97-8)2-Chloro-5-(methoxycarbonyl)benzoic acid
Order Number:A1231022
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:07
Price ($):194/706
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:651058-97-8)2-Chloro-5-(methoxycarbonyl)benzoic acid
A1231022
Purity:99%/99%
Quantity:1g/5g
Price ($):194/706
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